2-Amino-4-ethylthiazole
Cat. No. B1281273
Key on ui cas rn:
34631-53-3
M. Wt: 128.2 g/mol
InChI Key: JJDSGHBAXFTEHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:9][Br:10].[CH2:1]([CH3:2])[c:3]1[n:4][c:5]([NH2:8])[s:6][cH:7]1.[S:11](=[O:12])(=[O:13])([OH:14])[OH:15]>>[CH2:1]([CH3:2])[c:3]1[n:4][c:5]([NH2:8])[s:6][c:7]1[Br:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrBr
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCc1csc(N)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCc1nc(N)sc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
